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Compound of Interest

Compound Name: Nidurufin

Cat. No.: B1678768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nidurufin is a key anthraquinone pigment and a known side-product of the aflatoxin

biosynthetic pathway in several species of Aspergillus, notably Aspergillus nidulans.[1] As a

secondary metabolite, its structural elucidation and characterization are crucial for

understanding the intricate biochemical pathways of aflatoxin production, a class of mycotoxins

with significant implications for food safety and human health. Nuclear Magnetic Resonance

(NMR) spectroscopy is an indispensable tool for the unambiguous structure determination and

purity assessment of natural products like Nidurufin.

These application notes provide a comprehensive guide to the NMR spectroscopy of

Nidurufin, including detailed data presentation, experimental protocols, and visualizations of its

biochemical context. This information is intended to assist researchers in the identification,

characterization, and further investigation of Nidurufin and related compounds.

Chemical Structure
The chemical structure of Nidurufin is presented below:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1678768?utm_src=pdf-interest
https://www.benchchem.com/product/b1678768?utm_src=pdf-body
https://www.researchgate.net/publication/8329278_Exenatide_NMRCD_evaluation_of_the_medium_dependence_of_conformation_and_aggregation_state
https://www.benchchem.com/product/b1678768?utm_src=pdf-body
https://www.benchchem.com/product/b1678768?utm_src=pdf-body
https://www.benchchem.com/product/b1678768?utm_src=pdf-body
https://www.benchchem.com/product/b1678768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Weigh 5-10 mg
of Nidurufin

Add ~0.6 mL
of CDCl₃

Dissolve sample
(Vortex/Ultrasonicate)

Transfer to
NMR tube

Ready for NMR
Analysis

Acetate Polyketide intermediate Norsolorinic Acid Averantin Averufin

Versiconal Hemiacetal
Acetate

Nidurufin
(Side-product)

Versicolorin A Sterigmatocystin Aflatoxin B1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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